Cas no 62537-75-1 (Benzenamine, 3-(4-nitro-1H-pyrazol-1-yl)-)
62537-75-1 structure
Product Name:Benzenamine, 3-(4-nitro-1H-pyrazol-1-yl)-
CAS No:62537-75-1
MF:C9H8N4O2
MW:204.18542098999
CID:441256
PubChem ID:12346898
Update Time:2025-04-19
Benzenamine, 3-(4-nitro-1H-pyrazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 3-(4-nitro-1H-pyrazol-1-yl)-
- 3-(4-nitropyrazol-1-yl)aniline
- DTXSID20492842
- 62537-75-1
- 3-(4-Nitro-1H-pyrazol-1-yl)aniline
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- Inchi: 1S/C9H8N4O2/c10-7-2-1-3-8(4-7)12-6-9(5-11-12)13(14)15/h1-6H,10H2
- InChI Key: XXIKZZNOJOLJIL-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=NN(C=1)C1C=CC=C(C=1)N)=O
Computed Properties
- Exact Mass: 204.06484
- Monoisotopic Mass: 204.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 89.7Ų
Experimental Properties
- PSA: 86.98
Benzenamine, 3-(4-nitro-1H-pyrazol-1-yl)- Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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